2-(4-((1-methyl-1H-benzo[d]imidazol-2-yl)methyl)piperazin-1-yl)-N-((tetrahydrofuran-2-yl)methyl)acetamide

• IUPAC Name: 2-[4-[(1-methylbenzimidazol-2-yl)methyl]piperazin-1-yl]-N-(oxolan-2-ylmethyl)acetamide
• InChI: InChI=1S/C20H29N5O2/c1-23-18-7-3-2-6-17(18)22-19(23)14-24-8-10-25(11-9-24)15-20(26)21-13-16-5-4-12-27-16/h2-3,6-7,16H,4-5,8-15H2,1H3,(H,21,26)
• InChI Key: UWVQVYZLJYJSIK-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2N=C1CN3CCN(CC3)CC(=O)NCC4CCCO4
• Molecular Formula: C20H29N5O2
• Molecular Weight: 371.5 g/mol

Description

The compound contains several functional groups including a benzimidazole, piperazine, and tetrahydrofuran. Benzimidazoles are a type of heterocyclic aromatic organic compound that are an important class of compounds with a wide range of applications in medicine, agriculture, and materials science. Piperazines are a class of organic compounds that contain a six-membered ring containing two nitrogen atoms at opposite positions in the ring. Tetrahydrofuran is a heterocyclic compound consisting of a five-membered ring containing oxygen.

Chemical Reactions Analysis

Benzimidazoles, piperazines, and tetrahydrofurans can undergo a variety of chemical reactions. For example, benzimidazoles can act as ligands in coordination chemistry, and can also undergo electrophilic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would depend on the specific structure and functional groups present. For example, benzimidazoles are generally stable and have high melting points.

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. For example, benzimidazoles are known to have biological activity and are used in a variety of pharmaceutical drugs.

Future Directions

The future directions for this compound would depend on its specific applications. Given the presence of a benzimidazole group, it could potentially be explored for use in pharmaceutical drugs.